1,7-Dimethyluric Acid

• CAS No.: 33868-03-0
• Product Name: 1,7-Dimethyluric Acid
• Molecular Formula: C7H8N4O3
• Molecular Weight: 196.16 g/mol
• IUPAC Name: 1,7-dimethyl-3,9-dihydropurine-2,6,8-trione
• Standard InChI: InChI=1S/C7H8N4O3/c1-10-3-4(8-6(10)13)9-7(14)11(2)5(3)12/h1-2H3,(H,8,13)(H,9,14)
• Standard InChIKey: NOFNCLGCUJJPKU-UHFFFAOYSA-N
• SMILES: CN1C2=C(NC1=O)NC(=O)N(C2=O)C
• Canonical SMILES: CN1C2=C(NC1=O)NC(=O)N(C2=O)C
• Appearance: Assay:≥98%A crystalline solid
• Physical Description: Solid
• Description: 1,7-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trione substituted by methyl groups at N-1 and N-7. It is a metabolite of caffeine and is often found in human urine samples. It has a role as a human xenobiotic metabolite and a mouse metabolite. It derives from a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,7-dimethylurate anion.; 1, 7-Dimethyluric acid, also known as 17-dimethylate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1, 7-Dimethyluric acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 1, 7-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 7-dimethyluric acid is primarily located in the cytoplasm. 1, 7-Dimethyluric acid can be biosynthesized from paraxanthine; which is mediated by the enzymes cytochrome P450 1A2 and cytochrome P450 2A6. In humans, 1, 7-dimethyluric acid is involved in the caffeine metabolism pathway.
• Synonyms: 7,9-Dihydro-1,7-dimethyl-1H-purine-2,6,8(3H)-trione
• PubChem Compound: 91611
• Last Modified: Nov 11 2021